Cas no 1190865-44-1 (1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• CAS No: 1190865-44-1
• MF: C₈H₂Cl₂F₄O
• MW: 261.000494480133
• MDL: MFCD23382507
• CID: 2359325
• PubChem ID: 75530023
• Update Time: 2025-08-04

1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dichloro-4-fluorophenyl)-2,2,2-trifluoroethanone
• 1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• 1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoroethanone
• NSWPERXXSPCRCT-UHFFFAOYSA-N
• 1-(3,5-dichloro-4-fluorophenyl)-2,2,2-trifluoroethan-1-one
• AK189235
• 3',5'-Dichloro-2,2,2,4'-tetrafluoroacetophenone
• Ethanone, 1-(3,5-dichloro-4-fluorophenyl)-2,2,2-trifluoro-
• 1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoro
• 1190865-44-1
• DS-9995
• C8H2Cl2F4O
• PB48056
• Sarolaner intermediate
• CS-0102824
• MFCD23382507
• SY253916
• AKOS017344692
• DTXSID101204874
• SCHEMBL12097462
• 2,2,2-Trifluoro-3',5'-dichloro-4'-fluoroacetophenone
• DB-190358
• BCP30965

• MDL： MFCD23382507
• Inchi： 1S/C8H2Cl2F4O/c9-4-1-3(2-5(10)6(4)11)7(15)8(12,13)14/h1-2H
• InChI Key： NSWPERXXSPCRCT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(C(F)(F)F)=O)C=1)Cl)F

Computed Properties

• Exact Mass: 259.9418827g/mol
• Monoisotopic Mass: 259.9418827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.1

Experimental Properties

• Boiling Point: 282.5±40.0°C at 760 mmHg

1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 1-(3,5-dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone

1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone: A Comprehensive Overview

1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone, commonly referred to by its CAS number CAS No 1190865-44-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl ketone group with a substituted phenyl ring containing chlorine and fluorine atoms. The presence of these halogens imparts distinctive electronic and steric properties to the molecule, making it valuable for advanced chemical synthesis and material engineering.

The synthesis of 1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone typically involves multi-step organic reactions, often starting from aromatic precursors with appropriate substituents. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound in industrial settings.

In terms of physical properties, this compound exhibits a high degree of thermal stability due to the electron-withdrawing effects of the trifluoromethyl group and the halogen atoms on the phenyl ring. Its melting point is significantly higher than that of similar compounds without these substituents, making it suitable for applications requiring robust thermal resistance. Additionally, the compound's solubility in common organic solvents facilitates its use in solution-based chemical processes.

The applications of CAS No 1190865-44-1 are diverse and expanding with ongoing research. One notable area is its role as an intermediate in the synthesis of advanced pharmaceuticals. The trifluoromethyl ketone group is known to enhance bioavailability and metabolic stability in drug molecules, making this compound a valuable building block in medicinal chemistry.

Another significant application lies in materials science, where this compound serves as a precursor for high-performance polymers and coatings. Its ability to form strong intermolecular bonds contributes to the development of materials with exceptional mechanical and chemical resistance properties.

Recent studies have also explored the potential of 1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone in electrochemical applications. Researchers have demonstrated that derivatives of this compound can function as effective electrolytes in lithium-ion batteries due to their ability to stabilize lithium metal anodes and enhance ion conductivity.

In conclusion, CAS No 1190865-44-1, or 1-(3,5-Dichloro-4-fluoro-phenyl)-2,2,2-trifluoro ethanone, stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential component in modern chemical research and industrial processes.